Cas no 866725-31-7 (2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 866725-31-7
• MF: C₂₄H₁₉ClN₂O₅S
• MW: 482.936064004898
• CID: 6295151
• PubChem ID: 2136686
• Update Time: 2025-10-21

2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide
• 866725-31-7
• 2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• F1604-0337
• AKOS001821491
• 2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-(3-methoxyphenyl)acetamide
• 2-(6-chloro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C24H19ClN2O5S/c1-32-18-7-5-6-17(13-18)26-23(28)15-27-14-22(33(30,31)19-8-3-2-4-9-19)24(29)20-12-16(25)10-11-21(20)27/h2-14H,15H2,1H3,(H,26,28)
• InChI Key： PPPRNIUBMJADGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=CN2CC(NC1C=CC=C(C=1)OC)=O)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 482.0703206g/mol
• Monoisotopic Mass: 482.0703206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide

Introduction to 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide (CAS No. 866725-31-7) and Its Emerging Applications in Chemical Biology

2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, identified by its CAS number 866725-31-7, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline core appended with a benzenesulfonyl group, a chloro substituent, and an N-(3-methoxyphenyl)acetamide moiety, exhibits a unique combination of chemical properties that make it a promising candidate for various biological assays and drug development initiatives.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their potential in treating infectious diseases, cancer, and neurological disorders. The presence of the benzenesulfonyl group in 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide introduces additional functionalization, which can modulate the compound's interactions with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity, key parameters in the design of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The integration of quantum mechanics-based methods with machine learning algorithms has facilitated the identification of novel pharmacological targets for 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in signal transduction pathways, making it a valuable tool for investigating cellular processes relevant to diseases such as cancer and inflammation.

The chloro substituent at the 6-position of the quinoline ring is another critical feature that influences the compound's reactivity and biological activity. Chlorinated aromatic compounds are known to exhibit diverse pharmacological effects, often due to their ability to engage with specific binding pockets in proteins. In the context of 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide, this substituent may contribute to enhanced interactions with target enzymes or receptors, thereby modulating downstream biological responses.

The N-(3-methoxyphenyl)acetamide moiety at the 1-position of the quinoline ring adds another layer of complexity to the molecule. This group is commonly found in biologically active compounds due to its ability to form hydrogen bonds with polar residues in protein targets. The methoxy group on the phenyl ring further enhances solubility and metabolic stability, which are crucial factors for drug-like properties. The combination of these features makes 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide a versatile scaffold for designing molecules with tailored biological activities.

Current research endeavors are focusing on exploring the potential therapeutic applications of 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methoxyphenyl)acetamide in preclinical models. Preliminary studies have indicated that this compound may possess anti-inflammatory and anti-proliferative properties. These findings are particularly intriguing given the growing interest in developing small molecule inhibitors for chronic diseases characterized by dysregulated inflammatory responses.

The synthesis of 2-3-(benzenesulfonyl)-6-chloro-4-o x o -1 , 4 -dihydroquinolin -1 -y l -N -( 3 -meth oxyphen y l )acet amide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity levels. These synthetic strategies not only contribute to the accessibility of the compound for further research but also demonstrate the versatility of modern organic chemistry methodologies.

The development of novel analytical techniques has also played a pivotal role in characterizing 2 - 3 -( ben zenes ul fon y l ) - 6 -ch lor o - 4 - ox o - 1 , 4 -d i hydroqui no lin - 1 - y l - N -( 3 -me tho xyph en y l )a c et am ide at both molecular and supramolecular levels. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided invaluable insights into its structural integrity and conformational dynamics. These structural elucidations are essential for understanding how the compound interacts with biological targets and for guiding further modifications aimed at optimizing its pharmacological profile.

In conclusion,2 - 3 -( ben zenes ul fon y l ) - 6 -ch lor o - 4 - ox o - 1 , 4 -d i hydroqui no lin - 1 - y l - N -( 3 -me tho xyph en y l )a c et am ide (CAS No. 866725--31--7) stands as a testament to the ingenuity of modern chemical biology research. Its unique structural features and promising biological activities position it as a compelling candidate for further exploration in drug discovery initiatives aimed at addressing critical health challenges. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an integral role in shaping future therapeutic strategies.